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Compound of Interest

Compound Name: 1,4-Piperazinedicarbothioic acid

CAS No.: 749815-45-0

Cat. No.: B12521223

Get Quote

Executive Summary & Critical Warnings
1,4-Piperazinedicarbothioic acid (CAS: 7526-03-6), often encountered as its stable alkali

salts (e.g., Disodium/Dipotassium Piperazine-1,4-bis(dithiocarbamate)), presents a unique

dual-hazard profile: neurotoxicity and extreme acid sensitivity.

The primary operational risk is Acid-Catalyzed Decomposition. Contact with even weak acids

triggers the rapid evolution of Carbon Disulfide (CS₂), a highly flammable, neurotoxic liquid with

a flash point of -30°C (-22°F).

🛑 CRITICAL PROHIBITIONS
NEVER mix this waste with acidic waste streams (e.g., HCl, H₂SO₄, acetic acid).

NEVER dispose of down the drain; it is highly toxic to aquatic life and can damage plumbing

seals via CS₂ generation.

NEVER autoclave waste containing this compound (risk of thermal decomposition).
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Chemical Profile & Hazard Identification
Understanding the "Why" behind the disposal protocols is essential for compliance.

Property Data Operational Implication

Chemical Name
1,4-Piperazinedicarbothioic

acid

Parent acid is unstable; usually

handled as Na/K/Zn salts.

CAS Number
7526-03-6 (Acid); 40839-73-4

(K Salt)

Use these codes for waste

labeling.

Molecular Formula C₆H₁₀N₂S₄
High sulfur content requires

specific incineration protocols.

Stability Unstable in free acid form.
Must be kept at pH > 8 to

prevent decomposition.

Decomposition
Releases CS₂ (Carbon

Disulfide) & H₂S

CS₂ is the primary lethal/fire

risk.

Toxicity Irritant, Sensitizer, Neurotoxin
Handle with nitrile gloves and

face shield.

Mechanism of Hazard: The Acid Decomposition Pathway
The following diagram illustrates why acid segregation is non-negotiable.
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Click to download full resolution via product page

Figure 1: Acid-catalyzed decomposition pathway of 1,4-Piperazinedicarbothioic acid
precursors.

Pre-Disposal Handling & Storage[1][2]
Before final disposal, waste must be stabilized and segregated at the bench level.

A. Segregation Rules
Isolate from Acids: Store waste containers in a secondary containment tray separate from

any acid storage.

Isolate from Oxidizers: Strong oxidizers (peroxides, nitrates) can react violently with the

sulfur moieties.

pH Maintenance: Ensure liquid waste streams are maintained at pH 9-11 using Sodium

Hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃).

B. Container Specifications
Material: High-Density Polyethylene (HDPE) or Glass. Avoid metal containers as

dithiocarbamates chelate metals, potentially corroding the container.

Labeling:

"HAZARDOUS WASTE - TOXIC"

"CONTAINS: 1,4-Piperazinedicarbothioic acid"[1][2]

"DANGER: GENERATES CS₂ IF ACIDIFIED" (This custom label is vital for waste

handlers).

Step-by-Step Disposal Protocols
Choose the protocol that matches your waste volume and state.
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Protocol A: Solid Waste (Powder/Crystals)
Best for: Expired reagents, contaminated solid media.

Containment: Place the solid material into a wide-mouth HDPE jar.

Overpack: Place the jar into a secondary sealable bag (Zip-lock type).

Labeling: Apply the standard hazardous waste label plus the "Do Not Acidify" warning.

Disposal Path:Lab Pack for Incineration.

Why: High-temperature incineration (Rotary Kiln) is the only method that safely destroys

the organic sulfur backbone without generating environmental pollutants.

Protocol B: Liquid Waste (Aqueous Solutions)
Best for: Reaction mixtures, mother liquors.

pH Check: Dip a pH strip into the waste.

If pH < 9: Slowly add 1M NaOH with stirring until pH > 9.

Scavenging (Optional for Heavy Metals): If this compound was used to chelate metals (e.g.,

Cu, Zn, Cd), the solution likely contains toxic metal precipitates.

Action: Filter the solution. Dispose of the filter cake as Solid Heavy Metal Waste. Dispose

of the filtrate as Alkaline Organic Waste.

Disposal Path:Fuel Blending or Incineration.

Note: Notify your waste contractor that the stream contains high sulfur to prevent scrubber

overload at the facility.

Protocol C: In-Lab Chemical Deactivation (Spill
Response Only)
Use this ONLY for small spills (< 10g/mL). Do not use for bulk waste disposal due to heat

generation.
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Reagents: 10% Sodium Hypochlorite (Bleach) solution.

Ventilation: Perform strictly inside a chemical fume hood.

Dilution: If the spill is solid, dissolve/suspend in water first.

Oxidation: Slowly add bleach to the spill.

Mechanism:[3] Hypochlorite oxidizes the C=S bond, converting the dithiocarbamate into a

sulfonate/sulfate and releasing nitrogen gas.

Warning: This reaction is exothermic. Add bleach dropwise.

Verification: Allow to stand for 1 hour.

Cleanup: Absorb the resulting liquid with vermiculite or clay absorbent and dispose of as

solid hazardous waste.

Disposal Decision Logic
Use this decision tree to determine the correct workflow for your specific situation.
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Figure 2: Logical workflow for classifying and processing 1,4-Piperazinedicarbothioic acid
waste.

Regulatory Compliance (US/EU)
RCRA (USA): While 1,4-Piperazinedicarbothioic acid is not explicitly P-listed, it generates

Carbon Disulfide, which is a P-022 listed waste. Therefore, waste capable of generating CS₂

is often regulated under the Reactivity (D003) or Ignitability (D001) characteristics.

European Waste Code (EWC):

16 05 06*: Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.

07 01 04*: Other organic solvents, washing liquids and mother liquors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1,4-Piperazinedicarbothioic Acid|RUO [benchchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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